Cas no 1052089-42-5 (1-2-(aminomethyl)phenyl-N-(propan-2-yl)methanesulfonamide hydrochloride)

• Product Name: 1-2-(aminomethyl)phenyl-N-(propan-2-yl)methanesulfonamide hydrochloride
• CAS No: 1052089-42-5
• MF: C₁₁H₁₉ClN₂O₂S
• MW: 278.798760652542
• MDL: MFCD08239601
• CID: 1151389
• PubChem ID: 16293903
• Update Time: 2025-10-29

1-2-(aminomethyl)phenyl-N-(propan-2-yl)methanesulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[2-(aminomethyl)phenyl]-n-isopropylmethanesulfonamide Hydrochlo Ride (1:1)
• 1-[2-(aminomethyl)phenyl]-N-propan-2-ylmethanesulfonamide:hydrochloride
• 1-2-(aminomethyl)phenyl-N-(propan-2-yl)methanesulfonamide hydrochloride

• MDL： MFCD08239601
• Inchi： 1S/C11H18N2O2S.ClH/c1-9(2)13-16(14,15)8-11-6-4-3-5-10(11)7-12;/h3-6,9,13H,7-8,12H2,1-2H3;1H
• InChI Key： BTTBXQDYBTWGPK-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1CN)S(NC(C)C)(=O)=O.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5

Additional information on 1-2-(aminomethyl)phenyl-N-(propan-2-yl)methanesulfonamide hydrochloride

Comprehensive Overview of 1-2-(Aminomethyl)phenyl-N-(propan-2-yl)methanesulfonamide Hydrochloride (CAS No. 1052089-42-5)

1-2-(Aminomethyl)phenyl-N-(propan-2-yl)methanesulfonamide hydrochloride (CAS No. 1052089-42-5) is a specialized chemical compound with significant potential in pharmaceutical and biochemical research. This compound, often referred to in scientific literature for its unique structural properties, has garnered attention due to its potential applications in drug development and therapeutic interventions. The methanesulfonamide moiety, combined with the aminomethylphenyl group, contributes to its distinctive chemical behavior, making it a subject of interest for researchers exploring novel bioactive molecules.

The molecular structure of 1-2-(Aminomethyl)phenyl-N-(propan-2-yl)methanesulfonamide hydrochloride includes a sulfonamide functional group, which is known for its versatility in medicinal chemistry. Sulfonamides are widely recognized for their role in antibacterial agents, but recent studies highlight their expanding utility in targeting enzymes and receptors involved in various diseases. The presence of the hydrochloride salt form enhances the compound's solubility, a critical factor for bioavailability in pharmaceutical formulations.

In recent years, the demand for sulfonamide derivatives has surged, driven by their applications in treating conditions such as inflammation, cancer, and metabolic disorders. Researchers are particularly interested in how 1-2-(Aminomethyl)phenyl-N-(propan-2-yl)methanesulfonamide hydrochloride interacts with biological systems. Its potential to modulate specific pathways, such as those involving kinase inhibition or G-protein-coupled receptors, positions it as a promising candidate for further investigation.

The synthesis of 1-2-(Aminomethyl)phenyl-N-(propan-2-yl)methanesulfonamide hydrochloride involves multi-step organic reactions, often starting with the functionalization of phenyl rings and subsequent sulfonylation. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and structural confirmation. These methods are crucial for maintaining the compound's integrity, especially when used in sensitive applications like drug discovery.

From a commercial perspective, 1-2-(Aminomethyl)phenyl-N-(propan-2-yl)methanesulfonamide hydrochloride is primarily supplied to research institutions and pharmaceutical companies engaged in preclinical studies. Its niche market is growing, with suppliers emphasizing high-purity grades to meet stringent regulatory standards. The compound's CAS number (1052089-42-5) serves as a unique identifier, facilitating accurate sourcing and documentation in global trade.

One of the trending topics in chemical research is the exploration of sulfonamide-based therapeutics, and this compound fits well into that narrative. Scientists are increasingly focusing on how modifications to the aminomethylphenyl group can enhance selectivity and reduce off-target effects. Such innovations align with the broader push toward personalized medicine, where tailored molecular designs are key to improving treatment outcomes.

Environmental and safety considerations are also paramount when handling 1-2-(Aminomethyl)phenyl-N-(propan-2-yl)methanesulfonamide hydrochloride. While it is not classified as a hazardous material under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Disposal should adhere to local guidelines to minimize ecological impact, reflecting the industry's commitment to sustainable research practices.

In summary, 1-2-(Aminomethyl)phenyl-N-(propan-2-yl)methanesulfonamide hydrochloride (CAS No. 1052089-42-5) represents a fascinating intersection of chemistry and biology. Its structural features and potential applications make it a valuable tool for advancing scientific knowledge and therapeutic innovation. As research continues to uncover its full capabilities, this compound is poised to play a pivotal role in the next generation of bioactive molecules.